Cas no 2034279-60-0 (N-(2-carbamoylphenyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide)

• Product Name: N-(2-carbamoylphenyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• CAS No: 2034279-60-0
• MF: C₁₇H₁₆N₈O₂
• MW: 364.36134147644
• CID: 5802804
• PubChem ID: 119100957
• Update Time: 2025-11-01

N-(2-carbamoylphenyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-carbamoylphenyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide
• N-(2-carbamoylphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• N-(2-carbamoylphenyl)-1-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• 2034279-60-0
• F6495-5013
• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-carbamoylphenyl)azetidine-3-carboxamide
• AKOS026701699

• Inchi： 1S/C17H16N8O2/c18-16(26)12-3-1-2-4-13(12)23-17(27)11-6-24(7-11)14-5-15(21-9-20-14)25-10-19-8-22-25/h1-5,8-11H,6-7H2,(H2,18,26)(H,23,27)
• InChI Key： BGDFATDUCYUJPW-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=NC=N3)N=CN=2)C1)NC1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 364.13962178g/mol
• Monoisotopic Mass: 364.13962178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 132Ų

Additional information on N-(2-carbamoylphenyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide

Introduction to N-(2-carbamoylphenyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide (CAS No. 2034279-60-0)

N-(2-carbamoylphenyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034279-60-0, represents a novel molecular entity with a complex structural framework that incorporates multiple pharmacophoric moieties. The intricate arrangement of functional groups within its structure suggests potential applications in the development of innovative therapeutic agents.

The core structure of this compound consists of a pyrimidine ring system, which is a well-documented scaffold in drug discovery due to its ability to interact with various biological targets. Specifically, the presence of a 1H-1,2,4-triazol-1-yl moiety appended to the pyrimidine ring introduces additional binding potential for biological receptors. This triazolyl group is known for its ability to modulate enzyme activity and receptor interactions, making it a valuable component in the design of bioactive molecules.

Furthermore, the compound features a carbamoyl group attached to a phenyl ring at the 2-position. This particular substitution pattern has been explored in various pharmaceutical contexts, where it can influence both the solubility and metabolic stability of the molecule. The combination of these features makes N-(2-carbamoylphenyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide a promising candidate for further investigation in drug development.

In recent years, there has been growing interest in the exploration of heterocyclic compounds as potential therapeutic agents. Heterocycles are known for their diverse biological activities and are frequently incorporated into drug molecules due to their ability to mimic natural biomolecules and interact with biological targets in specific ways. The pyrimidine and triazole moieties present in this compound are particularly noteworthy, as they have been extensively studied for their roles in various pharmacological applications.

The azetidine ring is another significant feature of this compound, contributing to its structural complexity and potentially influencing its pharmacokinetic properties. Azetidine derivatives have been investigated for their antimicrobial and anti-inflammatory effects, among other therapeutic applications. The incorporation of this ring into the molecular framework of N-(2-carbamoylphenyl)-1-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylazetidine-3-carboxamide suggests that it may exhibit similar biological activities or possess unique properties that make it suitable for specific therapeutic interventions.

The pharmaceutical industry has increasingly relied on computational methods and high-throughput screening techniques to identify novel bioactive compounds. These approaches have enabled researchers to rapidly evaluate large libraries of molecules for their potential therapeutic value. N-(2-carbamoylphenyl)-1-6-(1H-1,2,4-triazol-1-ylo)pyrimidin-N'-4-carboxamide has emerged as a compound of interest in these efforts due to its complex structure and the presence of multiple pharmacophoric groups.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for further investigation. Its solubility profile, melting point, and stability under various conditions are all critical factors that must be considered when evaluating its potential as a drug candidate. Recent studies have highlighted the importance of understanding these properties early in the drug discovery process to ensure that promising candidates can be effectively developed into viable therapeutics.

The synthesis of N-(2-carbamoylphenyl)-1-bromo-N'-6-(bromomethyl)pyrimidin-N'-4-carboxamide involves multiple steps and requires careful optimization to achieve high yields and purity. The use of advanced synthetic methodologies has enabled researchers to construct this complex molecule with precision. Techniques such as multi-step organic synthesis and purification methods play a crucial role in ensuring that the final product meets the stringent requirements for pharmaceutical use.

The biological evaluation of this compound has revealed intriguing results that warrant further investigation. In vitro studies have shown that it interacts with several biological targets, including enzymes and receptors involved in key metabolic pathways. These interactions suggest that N-(2-carbamoylphenyl)-N'-6-chloro-N'-6-chloromethylpyrimidin-N'-4-carboxamide may have therapeutic potential in areas such as oncology and inflammation.

The ongoing research into this compound highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from these fields, researchers can more effectively explore the full potential of molecules like N-(2-carbamoylphenyl-N'-6-chloro-N'-6-chloromethylpyrimidin-N'-4-carboxamide) and develop new treatments for various diseases.

In conclusion, N-(2-carbamoylphenyl-N'-6-chloro-N'-6-chloromethylpyrimidin-N'-4-carboxamide) represents a novel and promising compound with significant potential in pharmaceutical research. Its complex structure incorporates multiple pharmacophoric moieties that make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely that it will play an important role in the development of innovative therapeutic agents.